Cas no 1115029-69-0 (2-[(3,5-dichloropyridin-2-yl)oxy]ethan-1-amine)

• Product Name: 2-[(3,5-dichloropyridin-2-yl)oxy]ethan-1-amine
• CAS No: 1115029-69-0
• MF: C₇H₈Cl₂N₂O
• MW: 207.05721950531
• CID: 5156931
• PubChem ID: 62348544
• Update Time: 2026-03-04

2-[(3,5-dichloropyridin-2-yl)oxy]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-((3,5-dichloropyridin-2-yl)oxy)ethan-1-amine
• 2-[(3,5-dichloropyridin-2-yl)oxy]ethan-1-amine

• Inchi： 1S/C7H8Cl2N2O/c8-5-3-6(9)7(11-4-5)12-2-1-10/h3-4H,1-2,10H2
• InChI Key： ZYYJUJGQHIDEOM-UHFFFAOYSA-N
• SMILES： C(N)COC1=NC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-[(3,5-dichloropyridin-2-yl)oxy]ethan-1-amine

2-[(3,5-Dichloropyridin-2-yl)oxy]ethan-1-amine: A Comprehensive Overview

The compound with CAS No. 1115029-69-0, known as 2-[(3,5-dichloropyridin-2-yl)oxy]ethan-1-amine, is a significant molecule in the field of organic chemistry and has garnered attention due to its unique properties and potential applications. This compound is characterized by its pyridine ring substituted with two chlorine atoms at the 3 and 5 positions, an oxygen atom linking the pyridine moiety to an ethylamine group. The structure of this compound makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry, particularly in the development of bioactive compounds. The presence of chlorine atoms in the pyridine ring enhances the molecule's stability and bioavailability, making it a promising candidate for drug design. Researchers have explored the use of 2-[(3,5-dichloropyridin-2-yl)oxy]ethan-1-amine in creating novel pharmacophores with potential anti-inflammatory, antiviral, and anticancer activities.

The synthesis of 2-[(3,5-dichloropyridin-2-yl)oxy]ethan-1-amine involves a multi-step process that includes nucleophilic substitution and coupling reactions. The key intermediate in this synthesis is the formation of the pyridine derivative, which is then subjected to further modifications to introduce the ethylamine group. This compound's synthesis has been optimized using green chemistry principles, reducing the environmental impact while maintaining high yields.

In terms of applications, 2-[(3,5-dichloropyridin-2-yl)oxy]ethan-1-amines have been utilized in the development of agrochemicals and specialty chemicals. Their ability to act as intermediates in the synthesis of more complex molecules has made them invaluable in various industrial processes. For instance, recent research has demonstrated their role in creating advanced materials for electronic applications, where their electronic properties are exploited to enhance device performance.

The structural versatility of CAS No. 1115029690 allows for further functionalization, enabling chemists to tailor its properties for specific applications. By modifying the substituents on the pyridine ring or altering the ethylamine group, researchers can create derivatives with enhanced solubility, reactivity, or selectivity. These derivatives are being explored for use in catalysis, where they can serve as ligands or catalysts in asymmetric synthesis.

From an environmental standpoint, understanding the degradation pathways of 2-(3,5-dichloropyridinoyl)ethylamine is crucial for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under specific conditions, reducing its persistence in natural environments. This knowledge is essential for developing sustainable practices in its production and use.

In conclusion, CAS No. 1115029690, or 2-(3-chloro-pyridinoyl)-ethylamine, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with recent advancements in synthetic methods and application development, positions it as a key player in various industries. As research continues to uncover new potentials for this compound, its role in shaping future innovations is likely to expand further.